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Introduction

ATTO 700 is a fluorescent label belonging to a new generation of dyes designed for high-
sensitivity applications in the life sciences, such as the labeling of proteins, DNA, and RNA.[1]
This near-infrared (NIR) dye is characterized by its strong absorption, high fluorescence
quantum yield, and excellent photostability and thermal stability.[1][2] As a zwitterionic and
hydrophilic molecule, ATTO 700 minimizes non-specific binding and is well-suited for single-
molecule detection and super-resolution microscopy.[3][4] The azide modification of ATTO 700
makes it a powerful tool for "click chemistry,” a class of highly efficient and specific
bioorthogonal reactions.[5]

ATTO 700 azide can be conjugated to molecules containing alkyne groups through either the
copper(l)-catalyzed azide-alkyne cycloaddition (CuUAAC) or the strain-promoted azide-alkyne
cycloaddition (SPAAC) with cyclooctyne derivatives like DBCO or BCN.[6][7] These reactions
are highly selective and can be performed in aqueous buffers, making them ideal for labeling
complex biological samples.[5] This document provides the key photophysical properties of
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ATTO 700, detailed protocols for its use in click chemistry, and diagrams illustrating the

workflow and reaction mechanisms.

Photophysical and Chemical Properties

The optical and physical properties of ATTO 700 azide are summarized below. These

characteristics make it an excellent choice for fluorescence-based research, particularly in the

NIR spectrum where cellular autofluorescence is reduced.[2]

Property Value References
Excitation Maximum (Aex) 700 nm [1]8]
Emission Maximum (Aem) 716 - 719 nm [1][61181[9]

Molar Extinction Coefficient

(emax)

1.2x10°M-1tcmt

[1]9]

Fluorescence Quantum Yield

) 25% [1]141[°]
Fluorescence Lifetime (tfl) 1.6 ns [1][4]19]
Molecular Weight (Mw) 880 g/mol [1]
Correction Factor (CF260) 0.26 [1][9]
Correction Factor (CF280) 0.41 [1119]

Solubility

Good in polar solvents/water

[3]

Storage

-20°C, protected from light

[1]

Click Chemistry: An Overview

Click chemistry describes a class of reactions that are rapid, versatile, and highly specific.[5]

For bioconjugation, the reaction between an azide (like ATTO 700 azide) and an alkyne is

particularly powerful because these functional groups are absent in most biological systems,

ensuring the reaction is bioorthogonal.[5]
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Preparation

Prepare Alkyne-Biomolecule

Prepare ATTO 700 Azide Stock

Prepare Catalyst & Reductant

Reaction
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Purification & Analysis

Remove Excess Reagents
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Store Conjugate (-20°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. sigmaaldrich.com [sigmaaldrich.com]

. blog.biosearchtech.com [blog.biosearchtech.com]

. aatbio.com [aatbio.com]

. stressmarqg.com [stressmarg.com]

. interchim.fr [interchim.fr]

. medchemexpress.com [medchemexpress.com]

.ATTO 700 Azide | ZY63«%} | MCE [medchemexpress.cn]

. FluoroFinder [app.fluorofinder.com]

°
(o] (0] ~ (o)) ol iy w N -

. Spectra.arizona.edu [spectra.arizona.edu]

¢ To cite this document: BenchChem. [ATTO 700 Azide Derivatives for Click Chemistry:
Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557223/docs#atto-700-azide-derivatives-for-click-
chemistry-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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